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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-dimethoxybutane,

a versatile solvent and synthetic intermediate. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 1,4-dimethoxybutane is

foundational to its safe handling.

Property Value Reference

Molecular Formula C6H14O2 [1][2][3]

Molecular Weight 118.17 g/mol [1][2][3]

CAS Number 13179-96-9 [1][2][3]

Boiling Point 131 °C [3]

Density 0.842 ± 0.06 g/cm³ [3]

Melting Point 140-142 °C [3]

Hazard Identification and GHS Classification
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1,4-Dimethoxybutane is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

liquids
Category 2 Danger

H225: Highly

flammable liquid

and vapor

[2]

Skin

corrosion/irritatio

n

Category 2 Warning
H315: Causes

skin irritation
[2]

Serious eye

damage/eye

irritation

Category 2A Warning

H319: Causes

serious eye

irritation

[2]

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

Category 3 Warning

H335: May

cause respiratory

irritation

[2]

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following flowchart

outlines the recommended procedures.
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Type of Exposure

First-Aid Actions

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water.

Eye Contact

Rinse with pure water for at least 15 minutes.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Consult a doctor.

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 1,4-Dimethoxybutane.

Detailed First-Aid Protocols:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration. It is important not to use mouth-to-mouth

resuscitation if the chemical was ingested or inhaled. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a physician.[1][4]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes. Seek medical advice.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Firefighting Measures
1,4-Dimethoxybutane is a highly flammable liquid and vapor.
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Parameter Recommendation

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards

Vapors are heavier than air and may travel

along the ground to a source of ignition. Forms

explosive mixtures with air upon intense

heating.

Protective Equipment for Firefighters
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[4]

Accidental Release Measures
In the event of a spill or leak, follow these procedures to minimize exposure and environmental

contamination.
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Initial Response

Containment & Cleanup

Disposal

Ensure adequate ventilation.

Remove all sources of ignition.

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.

Prevent further spillage if safe to do so.

Cover drains and contain the spill.

Collect and arrange for disposal.
Use spark-proof tools.

Dispose of in suitable, closed containers according to regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 1,4-Dimethoxybutane.
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Key Steps for Spill Management:

Personal Precautions: Avoid breathing vapors, mist, or gas. Avoid contact with skin and

eyes. Ensure adequate ventilation and remove all sources of ignition.[1]

Environmental Precautions: Prevent the chemical from entering drains, as it can be harmful

to aquatic life.[1]

Containment and Cleaning: Use spark-proof tools and explosion-proof equipment. Collect

the spilled material and place it in a suitable, closed container for disposal.[1]

Handling and Storage
Proper handling and storage are essential to prevent accidents.

Aspect Guideline

Handling

Handle in a well-ventilated area. Wear suitable

protective clothing, gloves, and eye/face

protection. Use non-sparking tools and take

measures to prevent the buildup of electrostatic

charge.[1]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing

agents.[1][5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.
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Control Specification

Engineering Controls

Ensure adequate ventilation. Eyewash stations

and safety showers should be readily

accessible.[1][5]

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.[1]

Skin Protection
Wear impervious, chemical-resistant gloves and

protective clothing.[1][4]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[1]

Disposal Considerations
Dispose of 1,4-dimethoxybutane and its containers in accordance with local, regional, and

national regulations. The material may be sent to a licensed chemical destruction plant or

disposed of via controlled incineration with flue gas scrubbing. Do not allow the product to enter

drains or sewer systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
1,4-Dimethoxybutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078858#1-4-dimethoxybutane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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